Cas no 58533-59-8 (1-ethyl-5-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one)

1-Ethyl-5-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one is a heterocyclic organic compound featuring a benzodiazolone core structure with ethyl and methoxy substituents. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. Its structural framework allows for modifications that can enhance binding affinity or modulate pharmacological properties. The presence of the methoxy group may contribute to improved solubility and metabolic stability, while the ethyl substitution offers opportunities for further functionalization. This compound is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment to maintain stability.
1-ethyl-5-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one structure
58533-59-8 structure
Product Name:1-ethyl-5-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one
CAS No:58533-59-8
MF:C10H12N2O2
MW:192.214482307434
MDL:MFCD17019362
CID:365923
PubChem ID:45078336
Update Time:2025-06-10

1-ethyl-5-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,1-ethyl-1,3-dihydro-5-methoxy-
    • 2-Benzimidazolinone,1-ethyl-5-methoxy- (6CI)
    • 2H-Benzimidazol-2-one,1-ethyl-1,3-dihydro-5-methoxy-(9CI)
    • 1-ethyl-5-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one
    • EN300-3513773
    • 58533-59-8
    • 3-ethyl-6-methoxy-1H-benzimidazol-2-one
    • 1-ethyl-5-methoxy-1H-benzo[d]imidazol-2(3H)-one
    • Z1255502348
    • MDL: MFCD17019362
    • Inchi: 1S/C10H12N2O2/c1-3-12-9-5-4-7(14-2)6-8(9)11-10(12)13/h4-6H,3H2,1-2H3,(H,11,13)
    • InChI Key: UIOLNBPPYXYIAX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)NC(N2CC)=O

Computed Properties

  • Exact Mass: 192.08996
  • Monoisotopic Mass: 192.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.174
  • PSA: 41.57

1-ethyl-5-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one Pricemore >>

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